Cas no 2639375-36-1 (rac-tert-butyl (3R,4S)-3-fluoropiperidine-4-carboxylate)

• Product Name: rac-tert-butyl (3R,4S)-3-fluoropiperidine-4-carboxylate
• CAS No: 2639375-36-1
• MF: C₁₀H₁₈FNO₂
• MW: 203.253826618195
• CID: 6435607
• PubChem ID: 165897504
• Update Time: 2025-05-24

rac-tert-butyl (3R,4S)-3-fluoropiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27783151
• rac-tert-butyl (3R,4S)-3-fluoropiperidine-4-carboxylate
• 2639375-36-1

• Inchi： 1S/C10H18FNO2/c1-10(2,3)14-9(13)7-4-5-12-6-8(7)11/h7-8,12H,4-6H2,1-3H3/t7-,8+/m1/s1
• InChI Key： DPDZRMDIQPUKSA-SFYZADRCSA-N
• SMILES： F[C@H]1CNCC[C@H]1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 203.13215698g/mol
• Monoisotopic Mass: 203.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-tert-butyl (3R,4S)-3-fluoropiperidine-4-carboxylate

rac-tert-butyl (3R,4S)-3-fluoropiperidine-4-carboxylate: A Comprehensive Overview

The compound rac-tert-butyl (3R,4S)-3-fluoropiperidine-4-carboxylate, identified by the CAS number 2639375-36-1, is a significant molecule in the field of organic chemistry and drug discovery. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in pharmaceuticals and agrochemicals. The structure of this molecule is characterized by a piperidine ring with a fluorine substituent at the 3-position and a tert-butyl carboxylate group at the 4-position, along with specific stereochemistry at these positions.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of rac-tert-butyl (3R,4S)-3-fluoropiperidine-4-carboxylate. Researchers have employed various strategies, including ring-closing metathesis and asymmetric catalysis, to construct the piperidine framework with high enantioselectivity. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for downstream applications.

The stereochemistry of this compound plays a crucial role in its biological activity. The (3R,4S) configuration has been shown to exhibit unique pharmacokinetic properties compared to other stereoisomers. Studies have demonstrated that this compound demonstrates potent inhibitory activity against certain enzymes involved in neurological disorders, making it a promising candidate for drug development.

In terms of applications, rac-tert-butyl (3R,4S)-3-fluoropiperidine-4-carboxylate has been extensively studied for its potential in treating central nervous system disorders such as epilepsy and neurodegenerative diseases. Preclinical studies have highlighted its ability to cross the blood-brain barrier efficiently, which is a critical factor for drugs targeting CNS conditions.

Moreover, recent research has explored the use of this compound as a building block for constructing more complex molecules with enhanced bioactivity. By leveraging its versatile structure, chemists have successfully synthesized derivatives with improved solubility and stability profiles.

From an analytical standpoint, rac-tert-butyl (3R,4S)-3-fluoropiperidine-4-carboxylate has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have provided valuable insights into its molecular structure and stereochemical integrity.

In conclusion, rac-tert-butyl (3R,4S)-3-fluoropiperidine-4-carboxylate represents a valuable addition to the arsenal of chemical entities being explored for therapeutic applications. Its unique structure, coupled with its promising biological profile, positions it as a key molecule in ongoing research efforts aimed at developing novel treatments for various diseases.